Cas no 1469-28-9 (8-Chlorodibenzob,fthiepin-10(11H)-one)

• Product Name: 8-Chlorodibenzob,fthiepin-10(11H)-one
• CAS No: 1469-28-9
• MF: C₁₄H₉ClOS
• MW: 260.738661527634
• MDL: MFCD01411917
• CID: 1028755
• PubChem ID: 827055
• Update Time: 2025-09-19

8-Chlorodibenzob,fthiepin-10(11H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Chlorodibenzo[b,f]thiepin-10(11H)-one
• 3-chloro-6H-benzo[b][1]benzothiepin-5-one
• 8-Chlor-10,11-dihydro-dibenz< b,f> -thiepin-
• 8-Chlor-11H-dibenzo< b,f> thiepin-10-on
• 8-Chlor-dibenzo< b,f> thiepin-10(11H)-on
• 8-chloro-10,11-dihydro-5H-dibenzo [b,f]thiepin-10-one
• 8-Chloro-10,11-dihydrodibenzo< b.f> thiepin-10-one
• 8-chloro-11H-dibenzo[b,f]thiepin-10-one
• AC1LGU7M
• AE-641
• HMS2291P05
• SureCN5362218
• 8-Chloro-10,11-dihydrodibenzo[b,f]thiepin-2-one
• 8-Chloro-10,11-dihydrodibenzo[b,f]thiepin-10-one
• MFCD01411917
• CS-0217307
• 6-CHLORO-2-THIATRICYCLO[9.4.0.0(3),?]PENTADECA-1(11),3,5,7,12,14-HEXAEN-9-ONE
• A854876
• BS-49865
• 6-Chloro-2-thiatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-9-one
• 1469-28-9
• EN300-7353427
• Dibenzo[b,f]thiepin-10(11H)-one, 8-chloro-
• SMR000162794
• DTXSID60356611
• BAA46928
• MLS000543621
• 8-Chlorodibenzo[b,f]thiepin-10(11H)-one; 2-Chloro-10,11-dihydrodibenzo[b,f]thiepin-11-one; 8-Chloro-10,11-dihydrodibenzo[b,f]thiepin-10-one; 8-Chloro-10,11-dihydrodibenzo[b,f]thiepin-2-one;
• 8-chloro-10,11-dihydro-5H-dibenzo[b,f]thiepin-10-one
• AKOS022172208
• AE-641/30101063
• SCHEMBL5362218
• E77944
• Z3061307163
• CHEMBL1550431
• 2-Chloro-dibenzo[b,f][1,4]thiepin-11(10H)-one
• 8-Chlorodibenzob,fthiepin-10(11H)-one

• MDL： MFCD01411917
• Inchi： 1S/C14H9ClOS/c15-10-5-6-14-11(8-10)12(16)7-9-3-1-2-4-13(9)17-14/h1-6,8H,7H2
• InChI Key： RFEQOXYRLRIDPF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CC1C=CC=CC=1S2)=O

Computed Properties

• Exact Mass: 260.0062638g/mol
• Monoisotopic Mass: 260.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.359±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 125-126 ºC (ethanol )
• Solubility: Insuluble (6.3E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins Dibenzothiepins